Cas no 1183494-17-8 (1-amino-3-(methylsulfanyl)propan-2-ol)

• Product Name: 1-amino-3-(methylsulfanyl)propan-2-ol
• CAS No: 1183494-17-8
• MF: C₄H₁₁NOS
• MW: 121.201239824295
• CID: 6332534
• PubChem ID: 59762041
• Update Time: 2025-06-09

1-amino-3-(methylsulfanyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(methylsulfanyl)propan-2-ol
• EN300-1231886
• AKOS010252189
• CS-0352842
• SCHEMBL21841166
• 1183494-17-8
• 1-Amino-3-(methylthio)propan-2-ol

• Inchi： 1S/C4H11NOS/c1-7-3-4(6)2-5/h4,6H,2-3,5H2,1H3
• InChI Key： KEIQKKPJCFAQSV-UHFFFAOYSA-N
• SMILES： S(C)CC(CN)O

Computed Properties

• Exact Mass: 121.05613515g/mol
• Monoisotopic Mass: 121.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 42.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-amino-3-(methylsulfanyl)propan-2-ol

Introduction to 1-amino-3-(methylsulfanyl)propan-2-ol (CAS No. 1183494-17-8)

1-amino-3-(methylsulfanyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1183494-17-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This alcohol derivative features a unique structural motif combining an amino group, a hydroxyl group, and a methylsulfanyl substituent, which endows it with versatile reactivity and potential applications in drug development and material science. The compound's molecular framework, characterized by its chiral center and functional diversity, makes it a valuable scaffold for exploring novel pharmacophores and biochemical pathways.

The synthesis of 1-amino-3-(methylsulfanyl)propan-2-ol involves meticulous control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally benign routes to this compound. For instance, transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the carbon backbone with high enantioselectivity. These techniques align with the growing emphasis on sustainable chemistry, reducing waste and minimizing energy consumption in industrial-scale production.

In the realm of medicinal chemistry, 1-amino-3-(methylsulfanyl)propan-2-ol has garnered attention as a precursor for biologically active molecules. Its structural features suggest potential interactions with enzymes and receptors, making it a candidate for developing therapeutic agents targeting neurological disorders, inflammatory diseases, and metabolic conditions. Preliminary computational studies have identified favorable binding affinities when docked against certain protein targets, hinting at its pharmacological promise. Researchers are exploring its derivatives to enhance bioavailability and optimize pharmacokinetic profiles.

One of the most compelling aspects of 1-amino-3-(methylsulfanyl)propan-2-ol is its role in designing chiral compounds, which are ubiquitous in nature and medicine. The presence of a stereogenic center allows for the creation of enantiomerically pure forms, crucial for achieving desired therapeutic effects while minimizing side reactions. Techniques such as chiral resolution and dynamic kinetic resolution are being employed to isolate specific enantiomers with high precision. These methods are particularly important in the development of drugs where stereochemistry dictates efficacy and safety.

The compound's methylsulfanyl group introduces sulfur into its structure, which is a common feature in many bioactive molecules known for their sulfur-nitrogen interactions. Such motifs are often found in antibiotics, antivirals, and anticancer agents. Investigating 1-amino-3-(methylsulfanyl)propan-2-ol could lead to novel sulfur-containing heterocycles with enhanced biological activity. Additionally, its alcohol functionality provides a site for further derivatization, enabling the construction of complex molecular architectures through nucleophilic addition or etherification reactions.

Recent studies have also explored the material science applications of 1-amino-3-(methylsulfanyl)propan-2-ol. Its ability to form hydrogen bonds and participate in π-stacking interactions makes it a candidate for designing functional polymers or liquid crystals. These materials could find applications in optoelectronics, where precise molecular arrangement is critical for device performance. Furthermore, the compound's solubility characteristics make it suitable for use as an intermediate in solvent-based reactions or as a component in green chemistry formulations aimed at reducing hazardous waste.

The future direction of research on 1-amino-3-(methylsulfanyl)propan-2-ol lies in expanding its synthetic utility and exploring its biological potential further. Advances in automation and high-throughput screening may accelerate the discovery of new derivatives with improved properties. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into tangible applications. As the demand for innovative chemical solutions grows, compounds like 1-amino-3-(methylsulfanyl)propan-2-ol will continue to play a pivotal role in advancing both pharmaceuticals and materials science.